2-(Benzyloxy)-5-cyanobenzoic acid

• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 5-cyano-2-phenylmethoxybenzoic acid
• InChI: InChI=1S/C15H11NO3/c16-9-12-6-7-14(13(8-12)15(17)18)19-10-11-4-2-1-3-5-11/h1-8H,10H2,(H,17,18)
• InChI Key: UHSCCXGQSHCZFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C#N)C(=O)O

Description

2-(Benzyloxy)-5-cyanobenzoic acid is a substituted benzoic acid derivative featuring a benzyloxy group at the 2-position and a cyano group at the 5-position. The benzyloxy group contributes steric bulk and moderate electron-donating effects (via the ether oxygen), while the cyano group is strongly electron-withdrawing, enhancing the acidity of the carboxylic acid moiety.

Comparison with Similar Compounds

Substituent Effects on Acidity and Reactivity

The electronic and steric properties of substituents significantly influence the behavior of benzoic acid derivatives. Below is a comparative analysis with key analogs:

Compound Name	R1 (Position 2)	R2 (Position 5)	Functional Group	Key Properties/Applications	Source
2-(Benzyloxy)-5-cyanobenzoic acid	Benzyloxy	Cyano	Carboxylic acid	High acidity; potential drug synthesis	Target compound
Benzyl 2-(benzyloxy)-5-bromobenzoate	Benzyloxy	Bromo	Ester	Synthetic intermediate for substitution reactions
2-Hydroxy-5-methylbenzoic acid	Hydroxy	Methyl	Carboxylic acid	Lower acidity; laboratory chemical
5-[[(2,5-Dihydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid	Hydroxy	Aminobenzyl (dihydroxy)	Carboxylic acid	Biological activity (e.g., enzyme inhibition)

Key Observations :

• Acidity: The cyano group in the target compound enhances acidity compared to analogs like 2-hydroxy-5-methylbenzoic acid (where the methyl group is electron-donating) .
• Reactivity: The bromo substituent in Benzyl 2-(benzyloxy)-5-bromobenzoate allows nucleophilic substitution (e.g., cyano introduction), making it a precursor for synthesizing the target compound.